LY-2584702 hydrochloride
LY-2584702 hydrochloride
LY-2584702 Hcl is an orally available inhibitor of p70S6K signaling; inhibits p70S6K and prevents phosphorylation of the S6 subunit of ribosomes.IC50 value:Target: p70S6K inhibitorLY-2584702 is an orally available inhibitor of p70S6K signaling, with potential antineoplastic activity. LY2584702 inhibits ribosomal protein S6 Kinase (p70S6K), and prevents phosphorylation of the S6 subunit of ribosomes, thereby inhibiting normal ribosomal function within tumor cells leading to a decrease in protein synthesis and in cellular proliferation. P70S6K, a serine/threonine kinase, acts downstream of PIP3 and phosphoinositide-dependent kinase-1 in the PI3 kinase pathway, is often upregulated in a variety of cancer cells, and is involved in the regulation of cell growth, proliferation, motility, and survival.
Brand Name:
Vulcanchem
CAS No.:
1082948-81-9
VCID:
VC0001691
InChI:
SMILES:
Molecular Formula:
C21H20ClF4N7
Molecular Weight:
481.88
LY-2584702 hydrochloride
CAS No.: 1082948-81-9
Inhibitors
VCID: VC0001691
Molecular Formula: C21H20ClF4N7
Molecular Weight: 481.88
| CAS No. | 1082948-81-9 |
|---|---|
| Product Name | LY-2584702 hydrochloride |
| Molecular Formula | C21H20ClF4N7 |
| Molecular Weight | 481.88 |
| Description | LY-2584702 Hcl is an orally available inhibitor of p70S6K signaling; inhibits p70S6K and prevents phosphorylation of the S6 subunit of ribosomes.IC50 value:Target: p70S6K inhibitorLY-2584702 is an orally available inhibitor of p70S6K signaling, with potential antineoplastic activity. LY2584702 inhibits ribosomal protein S6 Kinase (p70S6K), and prevents phosphorylation of the S6 subunit of ribosomes, thereby inhibiting normal ribosomal function within tumor cells leading to a decrease in protein synthesis and in cellular proliferation. P70S6K, a serine/threonine kinase, acts downstream of PIP3 and phosphoinositide-dependent kinase-1 in the PI3 kinase pathway, is often upregulated in a variety of cancer cells, and is involved in the regulation of cell growth, proliferation, motility, and survival. |
| Last Modified | Aug 20 2021 |
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